![molecular formula C12H20BrNO2 B6182514 tert-butyl 4-(bromomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate CAS No. 2613388-52-4](/img/no-structure.png)
tert-butyl 4-(bromomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
Description
“tert-butyl 4-(bromomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate” is a complex organic compound . It is also known as TBOA, which is a potent and selective inhibitor of excitatory amino acid transporters (EAATs).
Synthesis Analysis
The synthesis of “tert-butyl 4-(bromomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate” can be achieved through a multi-step process involving the reaction of tert-butyl bromoacetate with 1,2,4,5-tetrahydro-3H-3-benzazepine-7,8-diol, followed by ester hydrolysis and decarboxylation.Molecular Structure Analysis
The molecular structure of this compound is complex due to its bicyclic nature. It contains a seven-membered ring fused with a three-membered ring .Chemical Reactions Analysis
The compound is used in the preparation of angiotensin II receptor antagonists . It can also be synthesized through a formal [4 + 2] cycloaddition reaction enabled by organocatalysis .Physical And Chemical Properties Analysis
The compound has a molecular weight of 347.25 . It is soluble in chloroform, ethyl acetate, and DMSO . The compound is solid and its color ranges from white to pale yellow .Mechanism of Action
The compound acts by binding to the substrate binding site of EAATs, thereby preventing the uptake of glutamate into cells. This results in increased extracellular glutamate levels and enhanced glutamatergic neurotransmission.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(bromomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate with sodium bromide in the presence of a phase transfer catalyst.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate", "sodium bromide", "phase transfer catalyst" ], "Reaction": [ "Add tert-butyl 4-(chloromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate and sodium bromide to a reaction flask", "Add the phase transfer catalyst to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2613388-52-4 |
Molecular Formula |
C12H20BrNO2 |
Molecular Weight |
290.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
